![molecular formula C23H20N2O4 B299643 3-(3,4-dimethoxyphenyl)-N-(4-isonicotinoylphenyl)acrylamide](/img/structure/B299643.png)
3-(3,4-dimethoxyphenyl)-N-(4-isonicotinoylphenyl)acrylamide
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Overview
Description
3-(3,4-dimethoxyphenyl)-N-(4-isonicotinoylphenyl)acrylamide, also known as DIAPAN-1, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
3-(3,4-dimethoxyphenyl)-N-(4-isonicotinoylphenyl)acrylamide exerts its effects by inhibiting the activity of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is involved in the biosynthesis of the neurotransmitter dopamine and the pigment melanin. By inhibiting HPPD, this compound disrupts the production of dopamine and melanin, leading to its various effects on cancer cells, inflammation, and neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inducing apoptosis in cancer cells, reducing the production of pro-inflammatory cytokines, and protecting neurons from oxidative stress-induced damage. Additionally, this compound has been found to inhibit the growth of melanoma cells and reduce the levels of melanin in melanocytes.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(3,4-dimethoxyphenyl)-N-(4-isonicotinoylphenyl)acrylamide in lab experiments is its specificity for HPPD, which allows for targeted inhibition of the enzyme and its downstream effects. However, one limitation is the potential for off-target effects, as HPPD is involved in multiple pathways in the body.
Future Directions
For research on 3-(3,4-dimethoxyphenyl)-N-(4-isonicotinoylphenyl)acrylamide include exploring its potential applications in other disease areas, such as cardiovascular disease and diabetes. Additionally, further studies are needed to elucidate the full range of its effects on cancer cells and to optimize its efficacy and safety for clinical use. Finally, the development of more specific and potent HPPD inhibitors may lead to the discovery of new therapeutic targets and treatments.
Synthesis Methods
3-(3,4-dimethoxyphenyl)-N-(4-isonicotinoylphenyl)acrylamide is synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde with isonicotinic acid hydrazide to form a hydrazone intermediate. The intermediate is then subjected to a Knoevenagel condensation reaction with acryloyl chloride to produce this compound.
Scientific Research Applications
3-(3,4-dimethoxyphenyl)-N-(4-isonicotinoylphenyl)acrylamide has been extensively studied for its potential applications in various fields such as cancer treatment, inflammation, and neuroprotection. In cancer treatment, this compound has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis. Inflammation is a common factor in many diseases, and this compound has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In neuroprotection, this compound has been found to protect neurons from oxidative stress-induced damage.
Properties
Molecular Formula |
C23H20N2O4 |
---|---|
Molecular Weight |
388.4 g/mol |
IUPAC Name |
(E)-3-(3,4-dimethoxyphenyl)-N-[4-(pyridine-4-carbonyl)phenyl]prop-2-enamide |
InChI |
InChI=1S/C23H20N2O4/c1-28-20-9-3-16(15-21(20)29-2)4-10-22(26)25-19-7-5-17(6-8-19)23(27)18-11-13-24-14-12-18/h3-15H,1-2H3,(H,25,26)/b10-4+ |
InChI Key |
WXNCCNRZIJDALZ-ONNFQVAWSA-N |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C/C(=O)NC2=CC=C(C=C2)C(=O)C3=CC=NC=C3)OC |
SMILES |
COC1=C(C=C(C=C1)C=CC(=O)NC2=CC=C(C=C2)C(=O)C3=CC=NC=C3)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C=CC(=O)NC2=CC=C(C=C2)C(=O)C3=CC=NC=C3)OC |
Origin of Product |
United States |
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